ethyl [4-(2-chlorobenzyl)-1-piperazinyl]acetate

• IUPAC Name: ethyl 2-[4-[(2-chlorophenyl)methyl]piperazin-1-yl]acetate
• InChI: InChI=1S/C15H21ClN2O2/c1-2-20-15(19)12-18-9-7-17(8-10-18)11-13-5-3-4-6-14(13)16/h3-6H,2,7-12H2,1H3
• InChI Key: TYMWPBBFBXFWQA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1CCN(CC1)CC2=CC=CC=C2Cl
• Molecular Formula: C15H21ClN2O2
• Molecular Weight: 296.79 g/mol

Description

Ethyl [4-(2-chlorobenzyl)-1-piperazinyl]acetate is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry. This compound is known for its unique properties and has been found to have several potential uses in scientific research. In

Mechanism of Action

The mechanism of action of ethyl [4-(2-chlorobenzyl)-1-piperazinyl]acetate is not yet fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A receptor. This compound has also been found to have affinity for the dopamine D2 receptor, which may be responsible for its potential use in the treatment of drug addiction.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. This compound has been found to increase the levels of serotonin and dopamine in the brain, which may be responsible for its potential use as an antidepressant and anxiolytic agent. It has also been found to reduce the levels of substance P, which may be responsible for its potential use in the treatment of neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl [4-(2-chlorobenzyl)-1-piperazinyl]acetate in lab experiments is its potential use as a selective serotonin reuptake inhibitor. This compound has also been found to have potential uses in the treatment of drug addiction, which makes it a valuable tool for researchers in this field. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in humans.

Future Directions

There are several potential future directions for the study of ethyl [4-(2-chlorobenzyl)-1-piperazinyl]acetate. One potential direction is the development of new and more efficient synthesis methods for this compound. Another potential direction is the study of the long-term effects of this compound on the brain and other physiological systems. Finally, further studies are needed to determine the safety and efficacy of this compound in humans, which may lead to its potential use as a therapeutic agent in the future.
Conclusion:
This compound is a chemical compound that has been found to have several potential applications in scientific research. This compound has been studied for its potential use as an antidepressant and anxiolytic agent, as well as its potential use in the treatment of neuropathic pain and drug addiction. While there are some limitations to using this compound in lab experiments, its unique properties make it a valuable tool for researchers in a variety of fields. Further studies are needed to determine the safety and efficacy of this compound in humans, which may lead to its potential use as a therapeutic agent in the future.

Synthesis Methods

The synthesis of ethyl [4-(2-chlorobenzyl)-1-piperazinyl]acetate involves the reaction of 2-chlorobenzylamine with ethyl 2-bromoacetate in the presence of potassium carbonate. The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

Ethyl [4-(2-chlorobenzyl)-1-piperazinyl]acetate has been found to have several potential applications in scientific research. This compound has been studied for its potential use as an antidepressant and anxiolytic agent. It has also been found to have potential uses in the treatment of neuropathic pain and as a potential treatment for drug addiction.